4-[2-(4-Fluoro-phenyl)-2H-pyrazol-3-yl]-pyridin-2-ylamine

• Molecular Formula: C14H11FN4
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 4-[2-(4-fluorophenyl)pyrazol-3-yl]pyridin-2-amine
• InChI: InChI=1S/C14H11FN4/c15-11-1-3-12(4-2-11)19-13(6-8-18-19)10-5-7-17-14(16)9-10/h1-9H,(H2,16,17)
• InChI Key: KLIMTBFBUSYWEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=CC=N2)C3=CC(=NC=C3)N)F

Description

4-[2-(4-Fluoro-phenyl)-2H-pyrazol-3-yl]-pyridin-2-ylamine is a useful research compound. Its molecular formula is C14H11FN4 and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 10 mL vial is charged with 2-Chloro-4-[2-(4-fluoro-phenyl)-2H-pyrazol-3-yl]-pyridine (160 mg, 0.59 mmol), Tris(dibenzylideneacetone)dipalladium (54 mg, 0.058 mmol) and 2-(dicyclohexylphosphino)biphenyl (53.3 mg, 0.15 mmol) in dry THF (3 mL) and Argon is bubbled through the mixture for 5 min. Additional THF (1 mL) and LiHMDS (1M in toluene, 1.14 mL, 1.5 mmol) are added and the reaction mixture is heated at 65° C. for 14 hours. Then 5 mL of 3.0 M HCl solution is added and the mixture is stirred for 10 min. Additional water (10 mL) is added and the mixture is extracted with EtOAc (2×10 mL). The aqueous layer is separated and its pH is adjusted to 10 by adding saturated Na2CO3 aquaous solution. The mixture is then extracted with EtOAc three times and the organic layers are combined, washed with brine and dried over anhdrous Na2SO4. Removal of solvent gives the desired product (83 mg).